4-ethyl-N-methyl-N-phenylbenzenesulfonamide

• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol
• IUPAC Name: 4-ethyl-N-methyl-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO2S/c1-3-13-9-11-15(12-10-13)19(17,18)16(2)14-7-5-4-6-8-14/h4-12H,3H2,1-2H3
• InChI Key: KHSZXPBQBYUELO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=CC=C2

Description

4-ethyl-N-methyl-N-phenylbenzenesulfonamide, also known as EPM, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have several properties that make it useful in various fields, including biochemistry, pharmacology, and neuroscience. In

Scientific Research Applications

4-ethyl-N-methyl-N-phenylbenzenesulfonamide has been found to have several applications in scientific research. It has been used as a tool to study the role of GABAergic neurotransmission in the brain. It has also been used to investigate the effects of various drugs on the GABAergic system. Additionally, 4-ethyl-N-methyl-N-phenylbenzenesulfonamide has been used to study the mechanisms of action of various anesthetics and sedatives.

Mechanism of Action

4-ethyl-N-methyl-N-phenylbenzenesulfonamide acts as a positive allosteric modulator of GABAA receptors. It enhances the binding of GABA to the receptor, resulting in increased chloride ion influx into the neuron, leading to hyperpolarization and inhibition of neuronal activity. This mechanism of action is similar to that of benzodiazepines, which are commonly used as anxiolytics and sedatives.
Biochemical and Physiological Effects:
4-ethyl-N-methyl-N-phenylbenzenesulfonamide has been found to have several biochemical and physiological effects. It has been shown to increase the activity of GABAergic neurons in the brain, resulting in anxiolytic and sedative effects. It has also been found to have anticonvulsant properties, making it useful in the treatment of epilepsy. Additionally, 4-ethyl-N-methyl-N-phenylbenzenesulfonamide has been shown to have analgesic effects, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

4-ethyl-N-methyl-N-phenylbenzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity, making it suitable for use in various assays. Additionally, 4-ethyl-N-methyl-N-phenylbenzenesulfonamide has a well-characterized mechanism of action, making it useful for studying the effects of various drugs on the GABAergic system. However, 4-ethyl-N-methyl-N-phenylbenzenesulfonamide has some limitations as well. It has a short half-life, making it difficult to use in long-term experiments. Additionally, it has poor solubility in aqueous solutions, making it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-ethyl-N-methyl-N-phenylbenzenesulfonamide. One area of interest is the development of 4-ethyl-N-methyl-N-phenylbenzenesulfonamide analogs with improved pharmacokinetic properties. Another area of interest is the investigation of the effects of 4-ethyl-N-methyl-N-phenylbenzenesulfonamide on other neurotransmitter systems, such as glutamate and dopamine. Additionally, 4-ethyl-N-methyl-N-phenylbenzenesulfonamide has potential applications in the treatment of various neurological disorders, such as anxiety disorders, epilepsy, and chronic pain. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis of 4-ethyl-N-methyl-N-phenylbenzenesulfonamide involves the reaction of p-toluenesulfonyl chloride with N-methyl-N-phenylamine in the presence of a base such as triethylamine. The resulting product is then treated with ethylmagnesium bromide to yield 4-ethyl-N-methyl-N-phenylbenzenesulfonamide. This method has been optimized to produce high yields of 4-ethyl-N-methyl-N-phenylbenzenesulfonamide with high purity, making it suitable for scientific research purposes.